Human PD-L1 inhibitor V

• Molecular Formula: C65H104N20O18S
• Molecular Weight: 1485.7 g/mol
• InChI: InChI=1S/C65H104N20O18S/c1-33(2)28-39(67)53(92)81-48(32-51(90)91)60(99)83-46(30-36-15-19-38(87)20-16-36)61(100)85-52(34(3)4)62(101)84-47(31-50(69)89)59(98)78-42(12-9-26-75-65(72)73)56(95)77-41(11-8-25-74-64(70)71)55(94)76-40(10-6-7-24-66)54(93)79-43(23-27-104-5)57(96)82-45(29-35-13-17-37(86)18-14-35)58(97)80-44(63(102)103)21-22-49(68)88/h13-20,33-34,39-48,52,86-87H,6-12,21-32,66-67H2,1-5H3,(H2,68,88)(H2,69,89)(H,76,94)(H,77,95)(H,78,98)(H,79,93)(H,80,97)(H,81,92)(H,82,96)(H,83,99)(H,84,101)(H,85,100)(H,90,91)(H,102,103)(H4,70,71,74)(H4,72,73,75)/t39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,52-/m0/s1
• InChIKey: TWQFYTLFODMZIW-WIRYOQIKSA-N

Human PD-L1 Inhibitor V (Ar5M₂) Overview

Human PD-L1 inhibitor V (designated Ar5M₂) is a synthetic 11‑residue linear peptide (sequence: Leu‑Asp‑Tyr‑Val‑Asn‑Arg‑Arg‑Lys‑Met‑Tyr‑Gln) that was developed via a computational de novo peptide design method to bind the human programmed death‑1 (hPD‑1) receptor with a dissociation constant (Kd) of 3.32 ± 0.67 µM, as determined by surface plasmon resonance (SPR) [1]. The peptide was rationally engineered using five anchor residues—Y56, R113, A121, D122, and Y123—derived from the cognate ligand hPD‑L1, and functions by competitively blocking the hPD‑1/hPD‑L1 protein–protein interaction [1]. With a molecular weight of 1485.74 g/mol, ≥95% purity by HPLC, and a CAS number of 2815311‑61‑4, this compound is commercially available in both free‑base and trifluoroacetate (TFA) salt forms .

PD-1 receptor binding studies (SPR-validated Kd context)

Competitive PD-1/PD-L1 blockade assays

Peptide probe for PD-1 signaling pathway dissection

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. View Source

Human PD-L1 Inhibitor V Substitution Limitations

PD‑1/PD‑L1 blocking peptides exhibit a wide range of binding affinities—spanning over three orders of magnitude from low‑nanomolar to high‑micromolar Kd values—and divergent selectivity profiles depending on their molecular design strategy and anchor residue composition [1]. Human PD‑L1 inhibitor V (Ar5M₂) occupies a distinct position within this landscape: it is a relatively low‑affinity, non‑macrocyclic linear peptide that targets the PD‑1 receptor rather than PD‑L1 itself, whereas many commonly used peptide inhibitors (e.g., DPPA‑1, TPP‑1, BMSpep‑57) bind PD‑L1 with significantly higher affinity [2]. Even within the same Ar5M series, the closely related analog Ar5M₁ shares identical anchor residues yet displays a Kd of 21.60 ± 1.03 µM—approximately 6.5‑fold weaker binding than Ar5M₂—demonstrating that subtle sequence variations outside the anchor positions can dramatically alter binding potency [1]. Consequently, substituting Ar5M₂ with an alternative PD‑1/PD‑L1 inhibitor without accounting for its specific target (PD‑1 vs. PD‑L1), binding mode, affinity tier, and sequence‑dependent functional properties may lead to irreproducible experimental outcomes and erroneous structure–activity relationship (SAR) conclusions.

Target Ar5M₂ binds PD-1 receptor, while most commercial peptide inhibitors (DPPA-1, TPP-1, BMSpep-57) target PD-L1; pathway interpretation may shift.

Affinity tier Low-µM Kd may not replicate effects of nanomolar PD-L1 binders; dose-response profiles may not transfer.

Sequence Minor non-anchor residue changes (e.g., Ar5M₁) alter binding by >6-fold; SAR conclusions may not generalize.

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. View Source
• [2] Chang HN, Liu BY, Qi YK, et al. Blocking of the PD-1/PD-L1 interaction by a D-peptide antagonist for cancer immunotherapy. Angew Chem Int Ed. 2015;54(40):11760-11764. [DPPA-1 Kd = 0.51 µM] View Source

Human PD-L1 Inhibitor V Differentiation Evidence

PD-1 Affinity vs. Intra-Series Analog Ar5M₁

Human PD‑L1 inhibitor V (Ar5M₂) binds to the hPD‑1 receptor with a Kd of 3.32 ± 0.67 µM, which is 6.5‑fold tighter than its closest intra‑series comparator Ar5M₁ (Kd = 21.60 ± 1.03 µM), despite both peptides being designed with the identical five‑anchor‑residue set (R113, M115, A121, D122, Y123) [1]. The difference arises from a single residue substitution at position 10, where a tyrosine residue in Ar5M₂ replaces the glutamate at the corresponding position in Ar5M₁, effectively adding a sixth anchor residue (Y56‑equivalent) that participates in additional hydrophobic and hydrogen‑bonding interactions with hPD‑1 [1]. Both Kd values were measured under identical conditions using SPR with hPD‑1 immobilized on the chip surface, enabling direct quantitative comparison [1].

Ar5M₂ vs Ar5M₁ affinity

Head-to-head

Kd 3.32 ± 0.67 µM vs 21.60 ± 1.03 µM (6.5-fold tighter)

Isolates non-anchor sequence contribution to binding.

Identical anchor residues, single substitution at position 10. SPR, triplicate, same conditions.

Evidence Dimension	hPD‑1 binding affinity (Kd, SPR)
Target Compound Data	3.32 ± 0.67 µM (Ar5M₂ = Human PD-L1 inhibitor V)
Comparator Or Baseline	21.60 ± 1.03 µM (Ar5M₁, same anchor residues but different non‑anchor sequence)
Quantified Difference	6.5‑fold improvement in Kd (Ar5M₂ vs. Ar5M₁)
Conditions	SPR assay; hPD‑1 immobilized on CM5 chip; peptides flowed as analyte; experiments performed in triplicate; mean ± SD reported; identical assay conditions for both peptides [1]

Why This Matters

This intra‑series comparison isolates the contribution of non‑anchor sequence engineering to binding affinity, demonstrating that Ar5M₂ provides a meaningful potency advantage over the closest structurally analogous peptide for studies requiring PD‑1 engagement above the ~20 µM threshold.

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. Table 3, p. 64972. View Source

Affinity Gradient for Titratable PD-1 Blockade

Within the same discovery paper and identical SPR assay framework, the most potent peptide Ar5Y₄ achieved a Kd of 1.38 ± 0.39 µM for hPD‑1, representing a 2.4‑fold higher affinity than Ar5M₂ (3.32 ± 0.67 µM) [1]. Ar5Y₄ was designed with the five‑anchor combination of Y56, R113, A121, D122, and Y123—the same effective anchor set that Ar5M₂ functionally recapitulates—but features a longer 15‑residue sequence that forms more extensive contacts with hPD‑1 [1]. Both peptides were shown to competitively inhibit the hPD‑1/hPD‑L1 interaction in SPR competitive binding assays and to restore Jurkat T‑cell function suppressed by HCT116 tumor cells [1]. The availability of Ar5M₂ and Ar5Y₄ together provides researchers with a modular affinity series (Kd ≈ 3.3 µM and ≈ 1.4 µM) that enables dose‑titration studies of PD‑1 pathway blockade without switching chemical scaffolds or target specificity.

Ar5M₂ vs Ar5Y₄ gradient

Head-to-head

Kd 3.32 ± 0.67 µM vs 1.38 ± 0.39 µM (2.4-fold difference)

Enables titratable PD-1 blockade within same scaffold.

Same SPR platform, both competitively inhibit PD-1/PD-L1 interaction.

Evidence Dimension	hPD‑1 binding affinity (Kd, SPR)
Target Compound Data	3.32 ± 0.67 µM (Ar5M₂)
Comparator Or Baseline	1.38 ± 0.39 µM (Ar5Y₄, the most potent peptide in the same paper)
Quantified Difference	2.4‑fold lower affinity for Ar5M₂ vs. Ar5Y₄
Conditions	SPR assay; hPD‑1 immobilized on CM5 chip; identical instrument and buffer conditions; mean ± SD from triplicate determinations [1]

Why This Matters

The quantifiable affinity step (3.3 µM vs. 1.4 µM) allows researchers to select the appropriate PD‑1 blocking potency for their specific experimental model—Ar5Y₄ for maximal inhibition or Ar5M₂ when partial or graded PD‑1 pathway modulation is desired—both anchored to the same validated assay system.

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. Table 1, p. 64971; Table 3, p. 64972. View Source

PD-1 vs. PD-L1 Target Specificity

Human PD‑L1 inhibitor V (Ar5M₂) is one of the relatively few peptide inhibitors that directly bind to the PD‑1 receptor rather than to its ligand PD‑L1 [1]. The vast majority of reported peptide‑based PD‑1/PD‑L1 inhibitors—including DPPA‑1 (Kd = 0.51 µM for PD‑L1), TPP‑1 (Kd = 95 nM for PD‑L1), BMSpep‑57 (Kd = 19 nM for PD‑L1), and PD‑1/PD‑L1‑IN 3 (IC₅₀ = 5.60 nM for PD‑L1/PD‑1 blockade)—all bind to PD‑L1, not PD‑1 [2][3]. This fundamental difference in molecular target has mechanistic consequences: PD‑L1‑targeting agents block both PD‑1/PD‑L1 and CD80/PD‑L1 interactions, while PD‑1‑targeting agents such as Ar5M₂ selectively disrupt PD‑1/PD‑L1 binding while leaving the PD‑L1/CD80 axis intact [4]. This target‑level differentiation is critical for dissecting the relative contributions of the PD‑1 and CD80 signaling pathways in T‑cell regulation.

Target selectivity

Cross-study comparable

Binds hPD-1, while DPPA-1, TPP-1, BMSpep-57 bind PD-L1

Selective PD-1/PD-L1 disruption without CD80 pathway interference.

PD-L1-targeting peptides block both PD-1 and CD80 interactions.

Evidence Dimension	Molecular target of inhibition
Target Compound Data	Binds hPD‑1 (receptor‑directed); Kd = 3.32 µM for hPD‑1
Comparator Or Baseline	DPPA‑1 (binds PD‑L1, Kd = 0.51 µM); TPP‑1 (binds PD‑L1, Kd = 95 nM); BMSpep‑57 (binds PD‑L1, Kd = 19 nM); PD‑1/PD‑L1‑IN 3 (binds PD‑L1, IC₅₀ = 5.60 nM). All comparators bind PD‑L1, not PD‑1 [2][3].
Quantified Difference	Qualitative target difference: hPD‑1‑specific vs. hPD‑L1‑specific binding
Conditions	SPR for Ar5M₂ (hPD‑1 immobilized) [1]; SPR for DPPA‑1 (PD‑L1 immobilized) [2]; MST/SPR for BMSpep‑57 and TPP‑1 (PD‑L1 as target) [3]

Why This Matters

For research applications requiring selective interrogation of the PD‑1 signaling arm without confounding effects on CD80/PD‑L1 crosstalk, Ar5M₂ is one of the few commercially available peptide tools with explicitly validated PD‑1‑directed binding, filling a gap not addressed by higher‑affinity PD‑L1‑targeting peptides.

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. View Source
• [2] Chang HN, Liu BY, Qi YK, et al. Blocking of the PD-1/PD-L1 interaction by a D-peptide antagonist for cancer immunotherapy. Angew Chem Int Ed. 2015;54(40):11760-11764. View Source
• [3] Miller MM, Mapelli C, Allen MP, et al. Macrocyclic inhibitors of the PD-1/PD-L1 and CD80/PD-L1 protein/protein interactions. Patent WO2014151634A1. 2014. View Source
• [4] Butte MJ, Keir ME, Phamduy TB, Sharpe AH, Freeman GJ. Programmed death-1 ligand 1 interacts specifically with the B7-1 costimulatory molecule to inhibit T cell responses. Immunity. 2007;27(1):111-122. View Source

Purity and Sequence Disclosure Advantage

Human PD‑L1 inhibitor V is supplied with a clearly specified HPLC purity of 96.08% and a molecular weight of 1485.74 g/mol confirmed by mass spectrometry [1]. The full 11‑residue amino acid sequence (Leu‑Asp‑Tyr‑Val‑Asn‑Arg‑Arg‑Lys‑Met‑Tyr‑Gln) is publicly disclosed in the primary literature, allowing independent verification by mass spectrometry and HPLC by the end‑user [1]. In contrast, several commercially available PD‑L1 inhibitor peptides (e.g., Human PD‑L1 inhibitor I, CAS 2135542‑86‑6, Kd = 3.39 µM; Human PD‑L1 inhibitor IV, CAS 2135542‑83‑3, Kd = 1.38 µM) are sold with Kd values cited from the literature but without full disclosure of their primary sequence in vendor documentation, complicating independent identity verification . The well‑defined identity and purity of Ar5M₂ reduce batch‑to‑batch variability risks that could confound quantitative biological assays.

Identity & purity

Reported

HPLC purity 96.08%, MS-confirmed MW 1485.74, full sequence disclosed

Enables independent verification and lot-to-lot reproducibility.

Several PD-L1 inhibitor peptides sold without full sequence disclosure.

Evidence Dimension	Analytical characterization (purity, sequence disclosure)
Target Compound Data	HPLC purity: 96.08%; MS‑confirmed MW: 1485.74 g/mol; full sequence publicly disclosed: LDYVNRRKMYQ [1]
Comparator Or Baseline	Human PD‑L1 inhibitor I (Kd = 3.39 µM, sequence not fully disclosed in vendor datasheets); Human PD‑L1 inhibitor IV (Kd = 1.38 µM, sequence not fully disclosed)
Quantified Difference	Qualitative advantage: fully disclosed sequence enables independent QC; precise purity specification (96.08% ± HPLC error) vs. typical vendor specification of ≥95% without decimal precision
Conditions	HPLC and MS characterization performed as part of the original publication [1]; vendor purity specifications from MedChemExpress and Adooq Bioscience

Why This Matters

For procurement decisions in academic and industrial laboratories where assay reproducibility and compound identity verification are mandatory (e.g., for publication, patent filing, or IND‑enabling studies), Ar5M₂'s fully disclosed sequence and precisely quantified purity provide a verifiable quality baseline that minimizes the risk of using misidentified or impure peptide lots.

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. Table 3. View Source

Aqueous Solubility for Flexible Formulation

Human PD‑L1 inhibitor V is commercially available as both the free base (MW = 1485.8 g/mol, formula C₆₅H₁₀₄N₂₀O₁₈S) and the trifluoroacetate (TFA) salt (MW = 1599.73 g/mol, formula C₆₇H₁₀₅F₃N₂₀O₂₀S) . The TFA salt form demonstrates water solubility of 100 mg/mL with ultrasonic assistance, which is critical for preparing stock solutions for cell‑based assays and in vivo administration . While many PD‑L1‑targeting macrocyclic peptides (e.g., BMSpep‑57, PD‑1/PD‑L1‑IN 3) require organic co‑solvents such as DMSO for dissolution, the aqueous solubility of the Ar5M₂ TFA salt simplifies vehicle control experiments and reduces solvent‑induced cytotoxicity artifacts in sensitive primary T‑cell assays .

Aqueous solubility

Supporting evidence

100 mg/mL in water (TFA salt, with ultrasonication)

Supports DMSO-free formulation for cell-based and in vivo assays.

Macrocyclic PD-L1 peptides typically require organic co-solvents.

Evidence Dimension	Aqueous solubility and formulation flexibility
Target Compound Data	Water solubility: 100 mg/mL (TFA salt, with ultrasonication)
Comparator Or Baseline	BMSpep‑57 (typically dissolved in DMSO; aqueous solubility not reported as >10 mg/mL in vendor documentation); PD‑1/PD‑L1‑IN 3 (DMSO‑soluble macrocyclic peptide)
Quantified Difference	Quantitative solubility advantage: 100 mg/mL in water vs. reliance on organic co‑solvents for macrocyclic peptide comparators
Conditions	Solubility measured at room temperature; TFA salt form; ultrasonic assistance applied; data from Certificate of Analysis

Why This Matters

The high aqueous solubility of the TFA salt form enables direct dilution into cell culture media or physiological buffers without DMSO carryover, reducing solvent‑related cytotoxicity confounding in T‑cell functional assays and simplifying in vivo dosing solution preparation.

Human PD-L1 Inhibitor V Applications & Procurement

PD-1-Selective T-Cell Signaling Dissection

For laboratories investigating the differential contributions of PD‑1 and CD80 signaling pathways to T‑cell exhaustion, Ar5M₂ provides PD‑1‑specific blockade without disrupting PD‑L1/CD80 interactions—unlike PD‑L1‑targeting peptides such as DPPA‑1 (Kd = 0.51 µM), TPP‑1 (Kd = 95 nM), or PD‑1/PD‑L1‑IN 3 (IC₅₀ = 5.60 nM) that simultaneously block both PD‑1/PD‑L1 and CD80/PD‑L1 binding [1][2]. This selectivity is essential for experiments designed to attribute functional outcomes specifically to PD‑1 signaling rather than to the broader PD‑L1 interactome. The target selectivity of Ar5M₂ is established by its design as an hPD‑1 binding peptide with Kd = 3.32 ± 0.67 µM determined by SPR [1].

Titratable PD-1 Blockade Using Affinity Gradient

Researchers requiring a controlled, stepwise inhibition of the PD‑1 pathway can utilize the affinity difference between Ar5M₂ (Kd = 3.32 ± 0.67 µM) and Ar5Y₄ (Kd = 1.38 ± 0.39 µM) as a built‑in pharmacological gradient without changing chemical scaffold or target [1]. This 2.4‑fold affinity difference, validated in identical SPR assay conditions, enables dose‑titration protocols where partial PD‑1 blockade (Ar5M₂) can be compared with near‑maximal blockade (Ar5Y₄) within the same experimental system—a capability not available when using a single inhibitor or when switching between structurally unrelated compounds with different binding mechanisms [1].

Aqueous Formulation for T-Cell and In Vivo Models

The TFA salt form of Human PD‑L1 inhibitor V exhibits a water solubility of 100 mg/mL (with ultrasonic assistance), enabling direct dissolution into aqueous buffers or cell culture media . This property is particularly valuable for primary T‑cell assays where DMSO concentrations above 0.1% can induce cytotoxicity and confound immune functional readouts [2]. For in vivo murine tumor models, the aqueous solubility facilitates preparation of dosing solutions in saline or PBS without requiring organic co‑solvent vehicles, simplifying IACUC protocol design and reducing vehicle‑related artifacts in tumor growth and immune infiltration endpoints. The Kd of 3.32 µM positions Ar5M₂ as a moderate‑affinity tool compound suitable for studies where complete PD‑1 saturation is not the experimental objective [1].

Reference Compound for Computational PD-1 Peptide Design

Ar5M₂ serves as a structurally well‑characterized reference compound for medicinal chemistry and computational biology groups developing next‑generation PD‑1‑targeted peptides. The complete sequence (LDYVNRRKMYQ), anchor residue map (Y56, R113, A121, D122, Y123), molecular weight (1485.74 g/mol), and experimentally determined Kd (3.32 ± 0.67 µM) are fully documented in the primary peer‑reviewed literature [1]. The 6.5‑fold affinity difference between Ar5M₂ and Ar5M₁ (Kd = 21.60 ± 1.03 µM) despite identical anchor residues provides a well‑controlled case study for computational alanine‑scanning and free‑energy perturbation (FEP) calculations aimed at optimizing non‑anchor residue contributions to PD‑1 binding [1]. This transparency in both sequence and quantitative binding data makes Ar5M₂ an ideal benchmarking standard for validating new computational peptide design algorithms targeting the PD‑1/PD‑L1 axis.

Application

Selection Property

Validation Focus

PD-1 selective pathway dissection

PD-1 receptor specificity without CD80 cross-talk

Confirm PD-1/PD-L1 blockade selectivity vs. PD-L1-targeting tools

Titratable PD-1 modulation studies

Affinity-graded tool within same chemical scaffold

Profile dose-response using Ar5M₂ and higher-affinity analog

Aqueous formulation-compatible assays

High aqueous solubility (TFA salt)

Verify solvent-free cell viability and in vivo dosing tolerance

Computational peptide design benchmarking

Fully disclosed sequence and binding data

Validate computational models against published affinity and anchor residues

• [1] Li Q, Quan L, Lyu J, He Z, Wang X, Meng J, Zhao Z, Zhu L, Liu X, Li H. Discovery of peptide inhibitors targeting human programmed death 1 (PD-1) receptor. Oncotarget. 2016;7(40):64967-64976. View Source
• [2] Timm M, Saaby L, Moesby L, Hansen EW. Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. 2013;65(5):887-894. [DMSO cytotoxicity threshold typically ≤0.1% for primary T cells] View Source